Cas no 63923-31-9 (3-Thiophenecarboxylic acid, tetrahydro-2-oxo-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, tetrahydro-2-oxo-, methyl ester
• CAS No: 63923-31-9
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 1663318
• Update Time: 2024-09-03

3-Thiophenecarboxylic acid, tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, tetrahydro-2-oxo-, methyl ester

• Inchi： 1S/C6H8O3S/c1-9-5(7)4-2-3-10-6(4)8/h4H,2-3H2,1H3
• InChI Key： HDEWIPOUHFKJKA-UHFFFAOYSA-N
• SMILES： C1(=O)SCCC1C(OC)=O

Computed Properties

• Exact Mass: 160.01944

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 270.3±33.0 °C(Predicted)
• PSA: 43.37
• pka: 12.02±0.20(Predicted)